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Compound of Interest

Compound Name: 9-Anthraldehyde

Cat. No.: B167246

CAS Number: 642-31-9

This technical guide provides an in-depth overview of 9-Anthraldehyde, a versatile aromatic
aldehyde. It is intended for researchers, scientists, and drug development professionals,
offering detailed information on its physicochemical properties, spectroscopic data, synthesis,
key reactions, and diverse applications.

Physicochemical Properties

9-Anthraldehyde is a yellow crystalline solid at room temperature.[1] It is soluble in organic
solvents such as toluene, ethanol, acetone, and benzene, but only slightly soluble in water. The
compound is noted to be air-sensitive and incompatible with strong bases and oxidizing agents.

[2]

Table 1: Physicochemical Properties of 9-Anthraldehyde
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Property Value Reference(s)

Molecular Formula C15H100 [2]

Molecular Weight 206.24 g/mol [2]
Yellow crystalline powder or

Appearance [3]
needles

Melting Point 103-105 °C [2]

Boiling Point 405.7 £ 14.0 °C at 760 mmHg [4]

Density 1.2+0.1 g/cm3 [4]
Soluble in toluene.[2] Slightly

N soluble in water, highly soluble

Solubility ) [2]
in ethanol, acetone, and
benzene.

Flash Point 269.2 £ 6.3°C [4]
Stable; incompatible with

Stability strong bases and strong [2]

oxidizing agents. Air sensitive.

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of 9-Anthraldehyde.
Key spectral features are summarized below.

Table 2: Spectroscopic Data for 9-Anthraldehyde

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://en.wikipedia.org/wiki/Bisantrene
https://en.wikipedia.org/wiki/Bisantrene
https://web.mnstate.edu/jasperse/chem365/Wittig.pdf
https://en.wikipedia.org/wiki/Bisantrene
https://glaserr.missouri.edu/vitpub/teaching/212w00p/721.pdf
https://glaserr.missouri.edu/vitpub/teaching/212w00p/721.pdf
https://en.wikipedia.org/wiki/Bisantrene
https://en.wikipedia.org/wiki/Bisantrene
https://glaserr.missouri.edu/vitpub/teaching/212w00p/721.pdf
https://en.wikipedia.org/wiki/Bisantrene
https://www.benchchem.com/product/b167246?utm_src=pdf-body
https://www.benchchem.com/product/b167246?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167246?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Technique Key Features Reference(s)
1H NMR Spectra available for review. [2][5]
13C NMR Spectra available for review. [5]1[6]

Prominent carbonyl (C=0)
Infrared (IR) stretching peak around 1700

cm~L.

[7]

Mass spectrum available for
Mass Spectrometry (MS) ]
review.

[8]

Synthesis and Reactions
Synthesis

The most common method for synthesizing 9-Anthraldehyde is the Vilsmeier-Haack reaction,

which involves the formylation of anthracene.[1][9]

Experimental Protocol: Vilsmeier-Haack Synthesis of 9-Anthraldehyde

This protocol is adapted from a literature procedure.[10]
Materials:

e Anthracene

o N-methylformanilide

e Phosphorus oxychloride (POCIs)

e 0-Dichlorobenzene

e Sodium acetate

e Glacial acetic acid

e Methanol
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e 6 N Hydrochloric acid

Procedure:

In a round-bottomed flask equipped with a mechanical stirrer and reflux condenser, combine
35 g of N-methylformanilide, 35 g of phosphorus oxychloride, 20 ml of o-dichlorobenzene,
and 22.5 g of anthracene.

Heat the mixture with stirring on a steam bath to 90-95 °C over 20 minutes. The anthracene
will dissolve, forming a deep red solution, and hydrogen chloride gas will evolve.

Continue heating for 1 hour.
After cooling, add a solution of 140 g of crystalline sodium acetate in 250 ml of water.

Steam distill the mixture to remove o-dichlorobenzene and most of the methylaniline (15-20
minutes).

Cool the residue, which will solidify. Break up the solid and decant the aqueous liquor.

Wash the solid by decantation with two 100-ml portions of 6 N hydrochloric acid to remove
any remaining amine, followed by a thorough wash with water.

Recrystallize the crude solid (22-24 g, m.p. 97-101 °C) from 50 ml of hot glacial acetic acid.
Filter the bright yellow aldehyde by suction and wash the filter cake with 30 ml of methanol.

The expected yield is 20-22 g (77-84%) with a melting point of 104.5-105 °C.

Key Reactions

9-Anthraldehyde participates in a variety of important organic reactions, making it a valuable

synthetic intermediate.

o Wittig Reaction: Reacts with phosphorus ylides to form alkenes. This reaction is a reliable
method for creating carbon-carbon double bonds with high regioselectivity.
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» Knoevenagel Condensation: Undergoes condensation with active methylene compounds,
catalyzed by a base, to yield a,B-unsaturated products.[4] This reaction is fundamental in the
synthesis of various functionalized molecules.

o Diels-Alder Reaction: The anthracene core can act as a diene in Diels-Alder cycloadditions,
although the reactivity is influenced by the aldehyde group.[11]

Experimental Protocol: Wittig Reaction of 9-Anthraldehyde

This protocol provides a general procedure for the Wittig reaction.[4][12]

Materials:

9-Anthraldehyde

Benzyltriphenylphosphonium chloride

Dichloromethane (CH2Clz2)

50% aqueous Sodium Hydroxide (NaOH)

2-Propanol

Procedure:

e Weigh 0.110 g of 9-anthraldehyde and 0.210 g of benzyltriphenylphosphonium chloride and
place them in a 5-mL conical vial.

¢ Add 0.6 mL of dichloromethane and a stir bar.

o While vigorously stirring the mixture, add 0.26 mL of 50% aqueous sodium hydroxide
dropwise over approximately 3 minutes (1 drop every 7 seconds).

» Continue to stir the reaction mixture vigorously for an additional 30 minutes.

o Transfer the reaction mixture to a separatory funnel. Rinse the reaction vial with 10 mL of
dichloromethane and 10 mL of deionized water and add the rinses to the separatory funnel.
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o Shake and vent the funnel. Allow the layers to separate and drain the organic layer into a
beaker.

» Extract the aqueous layer with an additional 5 mL of dichloromethane. Combine the organic
layers.

e Dry the combined organic layers with anhydrous calcium chloride.
o Decant the dried organic solution and evaporate the solvent to obtain the crude product.

o Recrystallize the product from 2-propanol.

Applications

9-Anthraldehyde's unique chemical structure and reactivity make it a valuable compound in
several scientific and industrial fields.

Organic Synthesis and Materials Science

It serves as a crucial precursor in the synthesis of more complex molecules, including dyes,
pigments, and advanced functional materials.[3][6] Its fluorescent properties are of particular
interest in the development of luminescent compounds and photoactive materials for use in
electronics and sensors.[6] By forming cocrystals with other molecules, the solid-state emission
of 9-anthraldehyde can be tuned across a broad spectrum, from green to red, which has
potential applications in optoelectronics.[13]

Drug Development and Medicinal Chemistry

9-Anthraldehyde is an important intermediate in the synthesis of various active
pharmaceutical ingredients (APIs).[3][6] While 9-anthraldehyde itself is not a therapeutic
agent, its derivatives have shown significant biological activity. A notable example is the
anticancer drug bisantrene, a derivative of 9,10-anthracenedicarboxaldehyde.[12][14] This
highlights the importance of the anthracene scaffold in the design of new therapeutic agents.

Fluorescent Probes

The inherent fluorescence of the anthracene moiety makes 9-anthraldehyde a valuable
building block for the creation of fluorescent probes.[3] These probes are used for the detection
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of various analytes, including metal ions like Fe(lll), and have applications in medical imaging
and diagnostics.[5][15] For example, a Schiff base synthesized from 9-anthraldehyde and 4-
aminoantipyrine has been characterized as a fluorescent probe for Fe(lll) ions.[16]

Biological Activity and Mechanism of Action of
Derivatives

While there is limited information on the direct biological activity of 9-anthraldehyde, its
derivatives, particularly those based on the 9,10-anthracenedione and 9,10-
anthracenedicarboxaldehyde core, have been extensively studied for their anticancer
properties.[8][12][14]

Bisantrene, a derivative of 9,10-anthracenedicarboxaldehyde, is an antineoplastic agent with a
multi-faceted mechanism of action.[2] It acts as a DNA intercalator, inserting its planar
anthracene ring between the base pairs of DNA.[2][17] This intercalation disrupts the normal
function of DNA, leading to single-strand breaks and inhibition of both DNA and RNA synthesis.
[2] Furthermore, bisantrene is a potent inhibitor of topoisomerase Il, an enzyme crucial for DNA
replication and repair.[7] More recent studies have revealed that bisantrene also binds to and
stabilizes G-quadruplex structures in DNA and RNA, which can downregulate the expression of
oncogenes like MYC.[6][8]

Diagram: Mechanism of Action of Bisantrene
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Caption: Mechanism of action for the 9-anthraldehyde derivative, bisantrene.

Conclusion

9-Anthraldehyde is a highly versatile and valuable chemical compound with a broad spectrum
of applications in organic synthesis, materials science, and as a precursor for pharmaceuticals
and fluorescent probes. Its rich chemistry, stemming from the reactive aldehyde group and the
unique properties of the anthracene core, continues to make it a subject of interest for
researchers and developers in various scientific disciplines. A thorough understanding of its
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properties, synthesis, and reactivity is essential for harnessing its full potential in the creation of
novel and functional molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [9-Anthraldehyde: A Comprehensive Technical Guide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b167246#9-anthraldehyde-cas-number-642-31-9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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